Cas no 303146-14-7 (1-{7-[(E)-2-(4-chlorophenyl)ethenyl]-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}-1H-pyrrole)

• Product Name: 1-{7-[(E)-2-(4-chlorophenyl)ethenyl]-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}-1H-pyrrole
• CAS No: 303146-14-7
• MF: C₁₇H₁₂ClN₅
• MW: 321.763681411743
• CID: 5746539
• PubChem ID: 5707538
• Update Time: 2023-11-11

1-{7-[(E)-2-(4-chlorophenyl)ethenyl]-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 11K-078
• 7-(4-chlorostyryl)-2-(1H-pyrrol-1-yl)[1,2,4]triazolo[1,5-a]pyrimidine
• 303146-14-7
• 7-[(E)-2-(4-chlorophenyl)ethenyl]-2-pyrrol-1-yl-[1,2,4]triazolo[1,5-a]pyrimidine
• 1-{7-[(E)-2-(4-chlorophenyl)ethenyl]-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}-1H-pyrrole
• AKOS005077757
• [1,2,4]Triazolo[1,5-a]pyrimidine, 7-[2-(4-chlorophenyl)ethenyl]-2-(1H-pyrrol-1-yl)-

• Inchi： 1S/C17H12ClN5/c18-14-6-3-13(4-7-14)5-8-15-9-10-19-16-20-17(21-23(15)16)22-11-1-2-12-22/h1-12H/b8-5+
• InChI Key： NWSOTRSJPVBFDB-VMPITWQZSA-N
• SMILES： ClC1C=CC(=CC=1)/C=C/C1=CC=NC2=NC(=NN12)N1C=CC=C1

Computed Properties

• Exact Mass: 321.0781231g/mol
• Monoisotopic Mass: 321.0781231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 48Ų